Cas no 5626-49-3 (Pyrrolidine-2-carbonitrile)

• Product Name: Pyrrolidine-2-carbonitrile
• CAS No: 5626-49-3
• MF: C₅H₈N₂
• MW: 96.1304206848145
• MDL: MFCD01321092
• CID: 368788
• PubChem ID: 4712728
• Update Time: 2025-06-07

Pyrrolidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine-2-carbonitrile
• 2-Cyanopyrrolidine
• 2-Pyrrolidinecarbonitrile
• 2-Cyan-pyrrolidin
• AC1NFRCD
• AG-F-97448
• ANW-56934
• CTK1G9986
• PB19916
• SureCN301967
• Prolinonitrile
• trans,trans-farnesylbromide
• FT-0771970
• FT-0773771
• J-524161
• PB29383
• DTXSID10405749
• AKOS006281229
• SB10639
• A869987
• PD139961
• ALSCEGDXFJIYES-UHFFFAOYSA-N
• CS-0053946
• PB30023
• 5626-49-3
• EN300-81005
• MFCD12911834
• SY098315
• 204385-53-5

• MDL： MFCD01321092
• Inchi： 1S/C5H8N2/c6-4-5-2-1-3-7-5/h5,7H,1-3H2
• InChI Key： ALSCEGDXFJIYES-UHFFFAOYSA-N
• SMILES： N1CCCC1C#N

Computed Properties

• Exact Mass: 96.06884
• Monoisotopic Mass: 96.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 99.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1

Experimental Properties

• Color/Form: NA
• Density: 1.01±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 168-172 ºC
• Flash Point: 80.2±25.4 ºC,
• Solubility: Dissolution (95 g/l) (25 º C),
• PSA: 35.82

Pyrrolidine-2-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on Pyrrolidine-2-carbonitrile

Pyrrolidine-2-carbonitrile (CAS No. 5626-49-3): A Comprehensive Overview

Pyrrolidine-2-carbonitrile (CAS No. 5626-49-3) is a versatile organic compound with a wide range of applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, also known as 2-cyanoaziridine, is characterized by its unique chemical structure, which consists of a pyrrolidine ring with a cyano group attached to the second carbon atom. This structure imparts specific chemical and physical properties that make it an essential building block in various synthetic processes.

The chemical formula of pyrrolidine-2-carbonitrile is C5H7N2, and it has a molecular weight of approximately 97.11 g/mol. The compound is typically a colorless liquid at room temperature and has a boiling point of around 140°C. Its solubility in water is limited, but it is highly soluble in organic solvents such as ethanol, methanol, and acetone. These properties make it suitable for use in various chemical reactions and formulations.

In the pharmaceutical industry, pyrrolidine-2-carbonitrile has gained significant attention due to its potential as an intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its role in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of pyrrolidine-2-carbonitrile derivatives in the synthesis of potent inhibitors of protein-protein interactions (PPIs). These inhibitors have shown promising results in preclinical trials for treating cancer and neurodegenerative diseases.

Another area where pyrrolidine-2-carbonitrile has found application is in the development of agrochemicals. Researchers at the University of California, Davis, have explored its use as a key intermediate in the synthesis of herbicides and fungicides. The unique structure of pyrrolidine-2-carbonitrile allows for the creation of compounds with enhanced selectivity and reduced environmental impact, making it an attractive option for sustainable agriculture practices.

In materials science, pyrrolidine-2-carbonitrile has been investigated for its potential in polymer synthesis. A study published in Macromolecules in 2020 demonstrated the use of pyrrolidine-2-carbonitrile-based monomers to create novel polymers with improved mechanical properties and thermal stability. These polymers have potential applications in advanced materials for electronics, aerospace, and biomedical devices.

The synthesis of pyrrolidine-2-carbonitrile can be achieved through various methods, including the reaction of pyrrolidine with cyanogen bromide or through catalytic cyanation reactions. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes that minimize waste and reduce energy consumption. For example, a study published in Green Chemistry in 2019 described a novel method using palladium-catalyzed cyanation under mild conditions, which significantly improved yield and selectivity while reducing byproduct formation.

The safety and handling of pyrrolidine-2-carbonitrile are important considerations for both laboratory and industrial settings. While it is generally considered stable under normal conditions, it should be stored away from strong oxidizers and acidic materials to prevent decomposition or unwanted reactions. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

In conclusion, Pyrrolidine-2-carbonitrile (CAS No. 5626-49-3) is a multifaceted compound with diverse applications across multiple industries. Its unique chemical structure and properties make it an invaluable intermediate in pharmaceuticals, agrochemicals, and materials science. Ongoing research continues to uncover new uses and improvements in its synthesis methods, further solidifying its importance in modern chemistry.